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Compound of Interest

Compound Name: AP23848

Cat. No.: B1684424 Get Quote

These application notes provide detailed protocols for the preparation and storage of AP23848
solutions for use in research and drug development settings.

Product Information
Product Name: AP23848

Appearance: Solid powder[1]

Molecular Weight: 531.63 g/mol

Solubility: Soluble in Dimethyl Sulfoxide (DMSO), insoluble in water.[1]

Solution Preparation and Storage Data
The following table summarizes the key parameters for the preparation and storage of

AP23848 solutions.
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Parameter Recommendation Citation

Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility
Soluble in DMSO, insoluble in

water.
[1]

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical.

[1]

Storage of Solid Store in a dry, dark place. [1]

Short-term (days to weeks): 0 -

4°C
[1]

Long-term (months to years):

-20°C
[1]

Stock Solution Storage
Short-term (days to weeks): 0 -

4°C
[1]

Long-term (months): -20°C [1]

Experimental Protocols
Preparation of a 10 mM AP23848 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AP23848 in DMSO. It is

recommended to prepare a high-concentration stock solution to minimize the amount of DMSO

in the final experimental medium.

Materials:

AP23848 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Calibrated micropipettes

Procedure:

Equilibrate AP23848: Before opening, allow the vial of AP23848 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weigh AP23848: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of AP23848 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.32 mg of AP23848 (Molecular Weight = 531.63 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the AP23848 powder. To continue the example, add 1 mL of DMSO.

Dissolve the Compound: Vortex the solution until the AP23848 is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots as recommended in

the table above.

Visualizations
AP23848 Solution Preparation Workflow
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Preparation of AP23848 Stock Solution

Storage
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Caption: Workflow for the preparation and storage of AP23848 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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